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The table below summarizes the key information about Renierone identified in the search results.

Aspect Description

Classification Marine natural product, specifically an isoquinoline derivative [1] [2].

Primary Natural Isolated from marine sponges of genera Reniera, Xestospongia, Cribrochalina,
Sources Haliclona, and Petrosia, as well as the nudibranch Jorunna funebris [2].

Structural Family Belongs to the renieramycin family of compounds [2].

Key Biological Demonstrated cytotoxicity, making it a lead compound for anti-cancer research
Activity [1] [2].
Notable Context Often studied alongside and synthesized from precursors like Renieramycin M

[1].

Synthesis and Isolation Methods

The search results point to two primary methods for obtaining Renierone:

¢ Isolation from Marine Organisms: Renierone was initially isolated from the cytotoxic fractions of
marine sponges and nudibranchs [2]. The process involves extracting the marine organism with a
solvent (e.g., an agueous solution), followed by bioassay-guided fractionation using techniques like
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Sephadex LH-20 and reverse-phase C18 HPLC with a methanol-water gradient containing
trifluoroacetic acid (TFA) for purification [2].

e Chemical Synthesis: A practical synthesis route for a related simple natural product, 6-Hydroxy-7-
methoxyisoquinolinemethanol, has been described. This synthesis starts from vanillin and proceeds
through several steps, including a key Pomeranz-Fritsch isoquinoline synthesis, to construct the
core isoquinoline structure over five steps [2].

The following diagram outlines the general experimental workflow for the study of Renierone, from source

material to functional analysis.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.academia.edu/143706245/Chemistry_of_Renieramycins_Part_4_Synthesis_of_a_Simple_Natural_Marine_Product_6_Hydroxy_7_methoxyisoquinolinemethanol
https://www.academia.edu/143706245/Chemistry_of_Renieramycins_Part_4_Synthesis_of_a_Simple_Natural_Marine_Product_6_Hydroxy_7_methoxyisoquinolinemethanol
https://www.smolecule.com/products/s14324570?utm_src=pdf-body
https://www.smolecule.com/products/s14324570?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Research Context and Potential

Renierone is primarily investigated for its cytotoxic properties, which indicate potential as an anti-cancer
agent [2]. It is part of a broader class of sulfur-containing marine natural products (MNPs) that are

considered valuable leads for drug discovery [1].

e A Promising Drug Lead: Sulfur-containing scaffolds are highly valued in medicinal chemistry. While
Renierone itself is not one of the currently approved marine-derived drugs, its structural class and
bioactivity profile make it a significant candidate for further development [1].

e Current Research Focus: The field of marine natural product drug discovery currently faces
challenges such as the efficient identification of novel molecules, solving compound supply issues,
and elucidating the mechanism of action for bioactive compounds [1]. Research on compounds like
Renierone is likely focused on addressing these very challenges.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Sulfur-containing marine natural products as leads for drug ... [sciencedirect.com]
2. (PDF) Chemistry of Renieramycins. Part 4. Synthesis of a Simple ... [academia.edu]

To cite this document: Smolecule. [Renierone: Foundational Research Overview]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b14324570#renierone-research-

overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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